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Compound of Interest

Compound Name: 2-Phenylbutanal

Cat. No.: B1594068

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of 2-Phenylbutanal (CAS No. 2439-43-2). The information herein is intended to
support research, development, and quality control activities involving this compound.

Core Physical Properties

2-Phenylbutanal, an aldehyde with the chemical formula C10H120, possesses a unique set of
physical characteristics relevant to its handling, application, and analysis in a laboratory setting.
While experimentally determined data for some properties are not readily available in published
literature, computed and predicted values from reliable sources offer valuable insights.

Quantitative Data Summary

The following table summarizes the key physical properties of 2-Phenylbutanal. It is important
to note that where experimental data is unavailable, computed values are provided and clearly

indicated.
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Property Value Source
Molecular Formula C10H120 PubChem[1]
Molecular Weight 148.20 g/mol PubChem[1]
Boiling Point No data available

Melting Point No data available

Density No data available

Refractive Index No data available

XLogP3 (Predicted) 2.2 PubChem[1]
CAS Number 2439-43-2 PubChem[1]

Experimental Protocols

The following sections detail standardized experimental methodologies for the determination of
key physical properties of liquid aldehydes like 2-Phenylbutanal. These protocols are based
on established laboratory practices.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The capillary method is a common microscale technique for this determination.

Materials:

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or heating mantle)
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e Sample of 2-Phenylbutanal

Procedure:

A small amount of 2-Phenylbutanal is placed in the small test tube.
o The capillary tube is inverted and placed into the test tube with the sealed end uppermost.

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is placed in a Thiele tube or oil bath.
e Heat is applied gently and evenly.

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heat is removed, and the liquid is allowed to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density

Density is the mass per unit volume of a substance. For a liquid like 2-Phenylbutanal, it can be
determined using a graduated cylinder and an analytical balance.

Materials:

e Graduated cylinder (e.g., 10 mL or 25 mL)
e Analytical balance

o Sample of 2-Phenylbutanal

Procedure:

e The mass of a clean, dry graduated cylinder is measured and recorded.
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e A known volume of 2-Phenylbutanal is carefully added to the graduated cylinder. The
volume is read from the bottom of the meniscus.

» The mass of the graduated cylinder containing the sample is measured and recorded.

e The mass of the 2-Phenylbutanal is calculated by subtracting the mass of the empty
graduated cylinder from the mass of the cylinder with the sample.

e The density is calculated by dividing the mass of the sample by its volume (Density = Mass /
Volume).

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property and can be used to identify and assess the purity of a
liquid. An Abbe refractometer is commonly used for this measurement.

Materials:

e Abbe refractometer

o Constant temperature water bath

o Dropper or pipette

o Sample of 2-Phenylbutanal

e Solvent for cleaning (e.g., acetone or ethanol)

e Lens paper

Procedure:

o The refractometer is calibrated using a standard of known refractive index.

e The prisms of the refractometer are cleaned with a suitable solvent and lens paper.

o Afew drops of 2-Phenylbutanal are placed on the surface of the prism using a dropper.
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e The prisms are closed and the light source is adjusted.

e The instrument is adjusted until the field of view shows a distinct light and dark region. The
dividing line is brought into sharp focus.

e The refractive index is read from the instrument's scale. The temperature of the
measurement should also be recorded, as refractive index is temperature-dependent.

Synthesis Workflow

A common synthetic route to 2-Phenylbutanal is the oxidation of the corresponding primary
alcohol, 2-phenylbutanol. This reaction is a fundamental transformation in organic chemistry.

2-Phenylbutanol Oxidation

2-Phenylbutanal

y

Oxidizing Agent
(e.g., PCC, Swern Oxidation)

Click to download full resolution via product page

Caption: Synthesis of 2-Phenylbutanal from 2-Phenylbutanol via oxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physical Properties of 2-
Phenylbutanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594068#physical-properties-of-2-phenylbutanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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